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Compound of Interest

Compound Name: OICR-41103

Cat. No.: B15621836 Get Quote

Disclaimer: This document provides guidance on the proper disposal of OICR-41103 based on

general laboratory safety principles for potent chemical compounds. A specific Safety Data

Sheet (SDS) for OICR-41103 is not publicly available. Therefore, all procedures must be

conducted in strict accordance with your institution's environmental health and safety (EHS)

guidelines and after a thorough risk assessment.

OICR-41103 is a potent, selective, and cell-active small molecule chemical probe for the

DCAF1 WDR domain.[1] As with many such research compounds, it is crucial to handle and

dispose of it with care to minimize personnel exposure and environmental contamination.

Quantitative Data Summary
OICR-41103 has been characterized by its high potency in cellular and biochemical assays.

The following table summarizes key quantitative data for this compound.
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Parameter Value Assay Cell Line Source

EC50 167 nM

Cellular Thermal

Shift Assay

(CETSA)

NCI-H460 [2]

Negative Control

(OICR-41103N)

Potency

>35-fold less

potent

NanoBRET

assay
HEK 293T [2]

ΔTm with DCAF1

WDR domain (20

µM)

23.0 ± 0.1 °C

Differential

Scanning

Fluorimetry

(DSF)

N/A [3]

ΔTm of Negative

Control (20 µM)
8.8 ± 0.3 °C

Differential

Scanning

Fluorimetry

(DSF)

N/A [3]

Experimental Protocols
The following are summaries of key experiments used to characterize OICR-41103.

Cellular Thermal Shift Assay (CETSA): This assay was employed to confirm the engagement of

OICR-41103 with the DCAF1 WDR domain within a cellular environment. NCI-H460 cells

expressing a HiBiT-tagged DCAF1 WDR domain were treated with varying concentrations of

OICR-41103. Following treatment, the cells were heated to induce thermal denaturation of

proteins. The binding of OICR-41103 stabilized the DCAF1 WDR domain, making it more

resistant to heat-induced denaturation. The degree of stabilization, and thus the amount of

soluble protein remaining after heating, was quantified to determine the dose-dependent

thermal stabilization and calculate an EC50 value.[2]

NanoBRET Target Engagement Assay: To further confirm cellular target engagement, a

NanoBRET assay was utilized. HEK 293T cells were transfected with an N-terminally NL-

tagged DCAF1(WD40). These cells were then treated with a fluorescently labeled DCAF1

tracer in the presence or absence of OICR-41103. The ability of OICR-41103 to displace the

tracer from the NL-tagged DCAF1(WD40) results in a decrease in the Bioluminescence
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Resonance Energy Transfer (BRET) signal. This reduction in the NanoBRET ratio was

measured in a dose-dependent manner to confirm target engagement and assess potency.[2]

Proper Disposal Procedures for OICR-41103
The following step-by-step guide outlines the recommended disposal procedures for OICR-
41103 and associated waste. These procedures are based on best practices for handling

potent, non-volatile, solid chemical compounds in a research setting.

Step 1: Personal Protective Equipment (PPE) Before handling OICR-41103 or its waste,

ensure you are wearing the appropriate PPE to prevent skin and respiratory exposure.[4][5]

Gloves: Wear two pairs of nitrile gloves.

Eye Protection: Use chemical splash goggles or safety glasses with side shields.

Lab Coat: A standard laboratory coat is required. For handling larger quantities or when there

is a risk of splashing, consider a chemically resistant apron.

Respiratory Protection: If handling the compound as a powder outside of a certified chemical

fume hood, a respirator may be necessary based on your institution's risk assessment.

Step 2: Waste Segregation Proper segregation of waste is critical to ensure safe disposal.[6][7]

Solid Waste:

Grossly contaminated: Unused or expired OICR-41103 powder, and any materials used to

clean up spills of the solid compound (e.g., absorbent pads, weigh boats).

Trace contaminated: Items with minimal residual contamination, such as empty vials,

pipette tips, and gloves.

Liquid Waste:

Solutions containing OICR-41103 (e.g., from cell culture media, assay buffers). Segregate

halogenated and non-halogenated solvent waste.[7]

Sharps Waste:
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Needles, syringes, or any other sharp objects contaminated with OICR-41103.

Step 3: Waste Collection and Labeling

Solid Waste:

Collect all solid waste in a dedicated, leak-proof container with a secure lid.

Label the container clearly with "Hazardous Waste," the full chemical name "OICR-41103,"

and any other required information by your institution.[8]

Liquid Waste:

Collect liquid waste in a compatible, sealed, and shatter-proof container.

Label the container with "Hazardous Waste," the full chemical name "OICR-41103," the

solvent system (e.g., DMSO, aqueous buffer), and the estimated concentration.[8]

Sharps Waste:

Place all contaminated sharps directly into a designated, puncture-resistant sharps

container labeled for chemically contaminated sharps.[6]

Step 4: Decontamination

Work Surfaces: Decontaminate all surfaces where OICR-41103 was handled. Use an

appropriate cleaning agent as determined by your laboratory's standard operating

procedures.

Equipment: Clean and decontaminate any reusable equipment according to your lab's

established procedures.

Empty Vials: The first rinse of an "empty" vial that contained OICR-41103 should be

collected as hazardous liquid waste.[9] After thorough rinsing, the vial can be disposed of as

regular lab glass, with the label defaced.[9]

Step 5: Storage and Disposal
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Store all waste containers in a designated and properly ventilated Satellite Accumulation

Area (SAA) until they are collected by your institution's EHS department.[7]

Ensure that incompatible waste streams are segregated.[9]

Arrange for waste pickup through your institution's EHS office. Do not dispose of OICR-
41103 down the drain or in the regular trash.[8][10]

Disposal Workflow Diagram
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Caption: Logical workflow for the proper disposal of OICR-41103.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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